Cas no 896280-76-5 (N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)
N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
- Ethanediamide, N1-[(3-methoxyphenyl)methyl]-N2-[[1-(2-thienylsulfonyl)-2-pyrrolidinyl]methyl]-
- SR-01000023458-1
- AKOS024661816
- F2574-0476
- N'-[(3-methoxyphenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide
- SR-01000023458
- N1-(3-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
- 896280-76-5
- N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
-
- Inchi: 1S/C19H23N3O5S2/c1-27-16-7-2-5-14(11-16)12-20-18(23)19(24)21-13-15-6-3-9-22(15)29(25,26)17-8-4-10-28-17/h2,4-5,7-8,10-11,15H,3,6,9,12-13H2,1H3,(H,20,23)(H,21,24)
- InChI Key: FLCNBPCFSKTYSK-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC(OC)=C1)(=O)C(NCC1CCCN1S(C1SC=CC=1)(=O)=O)=O
Computed Properties
- Exact Mass: 437.10791319g/mol
- Monoisotopic Mass: 437.10791319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 141Ų
Experimental Properties
- Density: 1.351±0.06 g/cm3(Predicted)
- pka: 12.37±0.46(Predicted)
N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2574-0476-2μmol |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-5μmol |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-10μmol |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-1mg |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-2mg |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-3mg |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-4mg |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-5mg |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2574-0476-10mg |
N'-[(3-methoxyphenyl)methyl]-N-{[1-(thiophene-2-sulfonyl)pyrrolidin-2-yl]methyl}ethanediamide |
896280-76-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
N'-(3-Methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide: A Comprehensive Overview
The compound with CAS No. 896280-76-5, commonly referred to as N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and latest research findings related to this compound.
Structural Analysis and Key Features
The molecular structure of N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is characterized by a combination of functional groups that contribute to its versatile reactivity. The presence of a 3-methoxyphenyl group introduces electronic effects that can influence the compound's interaction with biological systems. Additionally, the thiophene-2-sulfonyl group adds a layer of sulfur-based functionality, which is known for its role in enhancing bioavailability and stability in physiological environments.
Recent studies have highlighted the importance of such heterocyclic compounds in drug design. The pyrrolidine ring, a five-membered nitrogen-containing ring, is a common structural motif in many bioactive molecules. Its flexibility and ability to form hydrogen bonds make it an attractive component for medicinal chemists. The ethanediamide moiety further enhances the compound's ability to participate in intermolecular interactions, making it a promising candidate for therapeutic applications.
Synthesis and Chemical Properties
The synthesis of N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves a multi-step process that typically begins with the preparation of intermediate compounds. The key steps include the formation of the thiophene sulfonyl derivative and subsequent coupling reactions to introduce the ethanediamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications.
Chemically, this compound exhibits stability under various conditions, which is crucial for its use in pharmaceutical formulations. Its solubility properties have been extensively studied, with findings indicating that it has moderate solubility in organic solvents and limited aqueous solubility. These characteristics are being leveraged in the development of targeted drug delivery systems.
Biological Activity and Applications
Recent research has focused on evaluating the biological activity of N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide in vitro and in vivo models. Initial studies suggest that this compound exhibits potent inhibitory effects against certain enzymes associated with inflammatory diseases. Its ability to modulate cellular signaling pathways makes it a potential candidate for anti-inflammatory therapies.
Moreover, this compound has shown promise in anticancer studies. Preclinical data indicate that it can induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as a selective anticancer agent. These findings align with current trends in drug development, where there is a growing emphasis on precision medicine and targeted therapies.
Safety and Regulatory Considerations
As with any novel chemical entity, understanding the safety profile of N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is critical before advancing it into clinical trials. Preliminary toxicity studies have revealed that the compound has low acute toxicity when administered at therapeutic doses. However, long-term safety studies are currently underway to assess its potential for chronic toxicity or genotoxicity.
Regulatory agencies require comprehensive data on impurity profiles, manufacturing processes, and stability to ensure compliance with Good Manufacturing Practices (GMP). Researchers are collaborating closely with regulatory bodies to streamline the approval process for this promising compound.
Conclusion
In summary, N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896280-76-5) represents a significant advancement in organic chemistry and pharmacology. Its unique structural features, coupled with its demonstrated biological activity, position it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various therapeutic areas.
896280-76-5 (N'-(3-methoxyphenyl)methyl-N-{1-(thiophene-2-sulfonyl)pyrrolidin-2-ylmethyl}ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)